Cas no 22583-53-5 (2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 22583-53-5
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• MDL: MFCD30261179
• CID: 5616763
• PubChem ID: 14432110
• Update Time: 2025-05-21

2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(chloromethoxy)-
• 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-di one
• EN300-3149758
• SCHEMBL17650674
• ROYRVLUVVAXXCC-UHFFFAOYSA-N
• 22583-53-5
• 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione
• N-chloromethoxyphthalimide

• MDL： MFCD30261179
• Inchi： 1S/C9H6ClNO3/c10-5-14-11-8(12)6-3-1-2-4-7(6)9(11)13/h1-4H,5H2
• InChI Key： ROYRVLUVVAXXCC-UHFFFAOYSA-N
• SMILES： ClCON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 211.0036207g/mol
• Monoisotopic Mass: 211.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 328.1±44.0 °C(Predicted)

Additional information on 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-(Chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 22583-53-5)

2-(Chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 22583-53-5) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as a chloromethyl-substituted isoindole dione derivative, has garnered attention due to its unique structural properties and reactivity. Researchers and industry professionals frequently search for CAS 22583-53-5 to understand its synthesis, applications, and safety profile, making it a topic of interest in modern chemistry.

The molecular structure of 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione features a chloromethyl group attached to an isoindole-1,3-dione core. This configuration imparts distinct chemical properties, such as reactivity in nucleophilic substitution reactions, which are valuable in synthetic chemistry. The compound’s CAS number 22583-53-5 is often used in academic and industrial databases to track its usage in drug development and material science. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of this compound to reduce environmental impact.

One of the primary applications of 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive molecules. Its role in constructing heterocyclic compounds is particularly noteworthy, as these structures are prevalent in many drugs. Searches for CAS 22583-53-5 applications often highlight its utility in developing novel therapeutic agents, including potential treatments for neurological disorders and inflammatory conditions.

In addition to pharmaceuticals, 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione is explored in material science for creating advanced polymers and coatings. The compound’s ability to act as a cross-linking agent or a modifier in polymer chains makes it valuable for enhancing material properties. Researchers looking for isoindole dione derivatives in materials frequently encounter this compound due to its versatility and performance in high-performance applications.

The synthesis of 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione typically involves the reaction of isoindole-1,3-dione with chloromethylating agents under controlled conditions. Optimizing this process to improve yield and purity is a common focus in organic synthesis research. Recent advancements in catalytic methods and solvent-free reactions have further enhanced the appeal of this compound for sustainable chemistry practices.

Safety and handling of CAS 22583-53-5 are critical considerations for laboratory and industrial use. While not classified as a hazardous material under standard regulations, proper precautions such as the use of personal protective equipment (PPE) and adequate ventilation are recommended. Queries related to 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione safety data often emphasize the importance of adhering to safety protocols to ensure safe handling and storage.

Market trends indicate a growing demand for 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione, driven by its expanding applications in pharmaceuticals and materials. Suppliers and manufacturers of CAS 22583-53-5 are increasingly focusing on scalable production methods to meet this demand. The compound’s relevance in drug discovery and high-performance materials ensures its continued prominence in the chemical industry.

In summary, 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 22583-53-5) is a versatile and valuable compound with wide-ranging applications. Its role in pharmaceutical intermediates, material science, and sustainable chemistry highlights its importance in modern research and industry. For those seeking detailed information on CAS 22583-53-5 synthesis, applications, or safety, this compound remains a subject of significant interest and innovation.